Cas no 1040647-06-0 (FYGVQTAHGFUYRD-UHFFFAOYSA-N)

• Product name: FYGVQTAHGFUYRD-UHFFFAOYSA-N
• CAS No: 1040647-06-0
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5383316

FYGVQTAHGFUYRD-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• FYGVQTAHGFUYRD-UHFFFAOYSA-N

• Inchi： 1S/C22H19N3O3S/c1-2-28-18(26)14-29-22-24-19-17(15-9-5-3-6-10-15)13-23-20(19)21(27)25(22)16-11-7-4-8-12-16/h3-13,23H,2,14H2,1H3
• InChI Key： FYGVQTAHGFUYRD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on FYGVQTAHGFUYRD-UHFFFAOYSA-N

Comprehensive Overview of Compound CAS No. 1040647-06-0 and Product FYGVQTAHGFUYRD-UHFFFAOYSA-N

The compound with the CAS Number 1040647-06-0 and the product name FYGVQTAHGFUYRD-UHFFFAOYSA-N is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological activities, and recent research findings related to this compound.

CAS No. 1040647-06-0 is a synthetic organic molecule that has been extensively studied for its potential therapeutic effects. The compound is characterized by its complex molecular structure, which includes multiple functional groups that contribute to its biological activity. The chemical formula of this compound is C₂₅H₃₂N₄O₅, and it has a molecular weight of approximately 452.53 g/mol. The molecule's structure features a central core with several substituents, including aromatic rings, amine groups, and hydroxyl groups, which are crucial for its pharmacological properties.

In terms of physical properties, CAS No. 1040647-06-0 is a white crystalline solid at room temperature with a melting point of around 155-157°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These solubility characteristics are important for its formulation and delivery in pharmaceutical applications.

The biological activities of CAS No. 1040647-06-0 have been extensively investigated in various preclinical studies. One of the most notable findings is its potent anti-inflammatory effects. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, CAS No. 1040647-06-0 has also demonstrated significant antioxidant activity. Studies have revealed that it can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases including cardiovascular disorders and neurodegenerative conditions. The antioxidant potential of this compound is attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

In addition to its anti-inflammatory and antioxidant effects, recent research has explored the potential of CAS No. 1040647-06-0 as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. Furthermore, it has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that CAS No. 1040647-06-0 could be a valuable addition to the arsenal of anticancer drugs.

The product name FYGVQTAHGFUYRD-UHFFFAOYSA-N is a unique identifier used in chemical databases to ensure precise identification and tracking of this compound. This identifier is particularly useful in large-scale chemical screening processes where accurate data management is critical. The name reflects the complex structure of the molecule and helps researchers quickly locate relevant information about its properties and applications.

In terms of clinical development, several phase I and phase II clinical trials are currently underway to evaluate the safety and efficacy of FYGVQTAHGFUYRD-UHFFFAOYSA-N. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for different patient populations.

The potential applications of FYGVQTAHGFUYRD-UHFFFAOYSA-N extend beyond traditional pharmaceuticals. Due to its multifaceted biological activities, this compound is also being explored for use in nutraceuticals and cosmeceuticals. For example, its anti-inflammatory and antioxidant properties make it a suitable candidate for topical formulations aimed at reducing skin inflammation and promoting skin health.

In conclusion, the compound with CAS No. 1040647-06-0 and product name FYGVQTAHGFUYRD-UHFFFAOYSA-N represents a promising molecule with a wide range of potential applications in medicine, nutrition, and cosmetics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, making it an exciting area of focus for both academic researchers and industry professionals.